Cas no 852388-66-0 (7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid)

• Product Name: 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid
• CAS No: 852388-66-0
• MF: C₁₀H₇FO₃
• MW: 194.159186601639
• MDL: MFCD06655338
• CID: 990203
• PubChem ID: 2560313
• Update Time: 2025-07-23

7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3-methyl-benzofuran-2-carboxylic acid
• 7-FLUORO-3-METHYL-1-BENZOFURAN-2-CARBOXYLIC ACID
• 852388-66-0
• DTXSID20368932
• 7-Fluoro-3-methylbenzofuran-2-carboxylic acid
• POKSDBKGWXHSCS-UHFFFAOYSA-N
• CHEMBL1897475
• SCHEMBL699821
• 7-?Fluoro-?3-?methyl-?benzofuran-?2-?carboxylic acid
• SMR000278418
• CS-0226008
• HMS2642G04
• MLS000716901
• F2169-0504
• AKOS000301966
• EN300-12549
• Z85926237
• MFCD06655338
• 7-Fluoro-3-methylbenzofuran-2-carboxylicacid
• G19679
• DB-296744
• 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid

• MDL： MFCD06655338
• Inchi： 1S/C10H7FO3/c1-5-6-3-2-4-7(11)9(6)14-8(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： POKSDBKGWXHSCS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 194.038
• Monoisotopic Mass: 194.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid

Professional Introduction to 7-fluoro-3-methyl-1-benzofuran-2-carboxylic Acid (CAS No. 852388-66-0)

7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid, with the CAS number 852388-66-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential applications in drug development. The presence of both fluorine and methyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural features of 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid contribute to its reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This property has led to increased interest in fluorinated compounds as pharmacophores in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of benzofuran derivatives. The compound 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid has been utilized in several synthetic pathways that aim to improve yield and efficiency. For instance, researchers have explored catalytic methods that leverage transition metals to facilitate the formation of carbon-carbon bonds, resulting in more streamlined synthetic routes. These advancements not only enhance the accessibility of the compound but also open up new possibilities for its application in drug discovery.

The pharmaceutical industry has shown particular interest in benzofuran derivatives due to their demonstrated biological activities. Studies have indicated that compounds within this class exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents in 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid may contribute to these activities by influencing receptor binding and metabolic pathways. Further investigation into its pharmacological profile could uncover new therapeutic applications and refine existing treatments.

One of the most compelling aspects of 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid is its potential as a scaffold for drug design. By modifying its structure, researchers can generate a library of derivatives with tailored properties. This approach has been successful in identifying lead compounds for various diseases. The fluorine substituent, in particular, offers a handle for further functionalization, allowing chemists to explore different chemical spaces and optimize drug-like characteristics such as solubility, bioavailability, and target specificity.

The synthesis of 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid also benefits from advances in green chemistry principles. Modern synthetic strategies emphasize sustainability by minimizing waste and reducing hazardous reagents. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve the efficiency of producing this compound. These methods not only reduce environmental impact but also enhance scalability, making it more feasible for industrial applications.

In conclusion, 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid (CAS No. 852388-66-0) represents a significant compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as an intermediate in synthetic chemistry and a scaffold for drug development underscores its importance in advancing medicinal chemistry. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly vital role in the discovery and development of novel therapeutic agents.